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Compound of Interest

Compound Name: WRR-483

Cat. No.: B1684167 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling chemical compounds such as WRR-483, a

carbosulfan-based insecticide. Adherence to strict safety and disposal protocols is critical to

mitigate risks of exposure and environmental contamination. This guide provides essential,

immediate safety and logistical information for handling WRR-483.

Personal Protective Equipment (PPE)
The last line of defense against pesticide exposure is the correct use of Personal Protective

Equipment (PPE).[1] It is crucial that all personnel handling WRR-483 are equipped with the

following PPE to prevent dermal, ocular, and respiratory exposure.

Eye and Face Protection:

Chemical splash goggles should be worn to protect against splashes.[2]

A face shield can be worn over goggles for additional protection, especially when handling

bulk quantities or during activities with a high splash potential.[2][3]

Contact lenses should be avoided when handling this chemical.[3]

Hand Protection:

Chemically resistant gloves are mandatory. Neoprene or nitrile gloves are suitable choices.

[4]
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Never wear leather or fabric gloves as they can absorb and retain the chemical.[3][5]

Gloves should be inspected for leaks before each use and replaced frequently.[3]

Sleeves should be worn over gloves to prevent the chemical from running into the gloves.[3]

[6]

Body Protection:

Wear chemical-resistant coveralls. For mixing and loading, a chemical-resistant apron should

be worn over coveralls.[1][2]

Pants legs should be worn outside of boots to prevent pesticides from splashing in.[3][6]

Footwear:

Use unlined, waterproof, and chemical-resistant boots that reach at least mid-calf.[1][3]

Leather or canvas footwear should not be worn as they cannot be effectively

decontaminated.[3]

Respiratory Protection:

A respirator is recommended, especially when working in poorly ventilated areas or when

there is a risk of aerosol formation.[1][7] The specific type of respirator should be determined

based on a risk assessment of the procedure.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of WRR-483 is fundamental for

its safe handling and storage.
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Property Value

Appearance Brown liquid

Odor Aromatic hydrocarbon

Density 8.28 lb/gal (995 g/L)

Specific Gravity 0.995 @ 20°C (water = 1)

Flash Point 44 °C (111 °F) (Tagliabue Closed Cup)

Molecular Weight 380.5 (carbosulfan)

Solubility in Water Emulsifies

Data sourced from the MARSHAL® 48% EC INSECTICIDE Material Safety Data Sheet.

Health Hazard Information
WRR-483 is a reversible cholinesterase inhibitor.[3] Exposure can lead to a range of

symptoms, from mild to severe.

Routes of Exposure:

The most significant route of exposure is through the skin.[8]

Inhalation and ingestion can also lead to poisoning.[1]

Symptoms of Overexposure:

Mild: Headache, light-headedness, weakness, abdominal cramps, nausea, excessive

salivation, perspiration, and blurred vision.[3]

Severe: Tearing, pinpoint pupils, excessive respiratory secretions, blue skin color (cyanosis),

convulsions, tremors, and coma. Severe inhibition of cholinesterase can be fatal.[3]

First Aid Measures:
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If Inhaled: Move the person to fresh air immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical

attention.[8]

If on Skin: Immediately remove contaminated clothing. Rinse the affected area with plenty of

soap and water.[4][8]

If in Eyes: Hold the eyelid open and rinse slowly and gently with water for 15-20 minutes.

Remove contact lenses, if present, after the first 5 minutes, then continue rinsing. Seek

immediate medical attention.[8]

If Swallowed: Seek immediate medical attention. Do not induce vomiting unless instructed to

do so by a medical professional.[8]

Experimental Workflow for Safe Handling
A systematic approach to handling WRR-483 is essential to minimize risk. The following

diagram outlines the key steps from preparation to disposal.
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Safe Handling Workflow for WRR-483
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Caption: This diagram illustrates the procedural flow for the safe handling of WRR-483, from

initial safety checks to final waste disposal.

Operational and Disposal Plan
A comprehensive plan for the use and disposal of WRR-483 is a critical component of

laboratory safety.

Storage:

Store in a cool, well-ventilated area away from ignition sources.[7]

Keep containers tightly sealed when not in use.[7]

Store away from incompatible materials such as strong acids, bases, and oxidizing agents.

[9]

Spill Management:

In case of a small spill, absorb the material with an inert substance like sand or earth and

place it in a designated container for hazardous waste.[9]

Use non-sparking tools for cleanup.[9]

For large spills, evacuate the area and contact your institution's environmental health and

safety department.

Disposal of Unused Product:

Unwanted or expired WRR-483 should be disposed of as hazardous waste.

Do not pour down the drain or into any water systems.[10]

Contact a licensed hazardous waste disposal company for proper disposal.

Container Disposal:

Empty containers are considered hazardous waste until properly rinsed.
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The recommended procedure is to triple-rinse the container.[11][12]

Empty the remaining contents into the spray tank or a collection vessel and allow it to

drain for 30 seconds.[12]

Fill the container about one-quarter full with water, cap it, and shake vigorously for 30

seconds.[11][12]

Pour the rinsate into the spray tank or a designated waste container.[12]

Repeat this rinsing procedure two more times.[11][12]

After triple-rinsing, the container can be disposed of as non-hazardous solid waste, though it

is important to check with your local landfill to ensure they accept such containers.[11]

Alternatively, properly rinsed plastic containers may be recyclable through specific programs.

[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Pesticide use and personal protective equipment [health.vic.gov.au]

2. Personal Protective Equipment for Working With Pesticides | MU Extension
[extension.missouri.edu]

3. publications.mgcafe.uky.edu [publications.mgcafe.uky.edu]

4. Carbamate Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

5. CCOHS: Landscaping - Pesticides - Personal Protective Equipment [ccohs.ca]

6. Bulletin #2358, Maine Farm Safety Program: Personal Protective Equipment for Pesticide
Handlers - Cooperative Extension Publications - University of Maine Cooperative Extension
[extension.umaine.edu]

7. agilent.com [agilent.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.cdc.gov/niosh/docket/archive/pdfs/niosh-071/0071-000000-huitink-attach2.pdf
https://www.epa.nsw.gov.au/Your-environment/Pesticides/preventing-pesticide-misuse/safe-disposal-pesticides
https://www.epa.nsw.gov.au/Your-environment/Pesticides/preventing-pesticide-misuse/safe-disposal-pesticides
https://www.cdc.gov/niosh/docket/archive/pdfs/niosh-071/0071-000000-huitink-attach2.pdf
https://www.epa.nsw.gov.au/Your-environment/Pesticides/preventing-pesticide-misuse/safe-disposal-pesticides
https://www.epa.nsw.gov.au/Your-environment/Pesticides/preventing-pesticide-misuse/safe-disposal-pesticides
https://www.cdc.gov/niosh/docket/archive/pdfs/niosh-071/0071-000000-huitink-attach2.pdf
https://www.epa.nsw.gov.au/Your-environment/Pesticides/preventing-pesticide-misuse/safe-disposal-pesticides
https://www.cdc.gov/niosh/docket/archive/pdfs/niosh-071/0071-000000-huitink-attach2.pdf
https://www.cdc.gov/niosh/docket/archive/pdfs/niosh-071/0071-000000-huitink-attach2.pdf
https://www.benchchem.com/product/b1684167?utm_src=pdf-custom-synthesis
https://www.health.vic.gov.au/environmental-health/pesticide-use-and-personal-protective-equipment
https://extension.missouri.edu/publications/g1917
https://extension.missouri.edu/publications/g1917
https://publications.mgcafe.uky.edu/files/pat6.pdf
https://www.ncbi.nlm.nih.gov/books/NBK482183/
https://www.ccohs.ca/oshanswers/safety_haz/landscaping/pesticides.html
https://extension.umaine.edu/publications/2358e/
https://extension.umaine.edu/publications/2358e/
https://extension.umaine.edu/publications/2358e/
https://www.agilent.com/cs/library/msds/PPM-530-1_NAEnglish.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. dhss.delaware.gov [dhss.delaware.gov]

9. CARBAMATE PESTICIDE, LIQUID, POISONOUS, FLAMMABLE | CAMEO Chemicals |
NOAA [cameochemicals.noaa.gov]

10. Pesticide and Container Disposal – Pesticide Environmental Stewardship
[pesticidestewardship.org]

11. cdc.gov [cdc.gov]

12. Safe disposal of pesticides | EPA [epa.nsw.gov.au]

To cite this document: BenchChem. [Essential Safety and Handling Protocols for WRR-483].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684167#personal-protective-equipment-for-
handling-wrr-483]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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